Cas no 728948-32-1 (N-(4-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine)

• Product Name: N-(4-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine
• CAS No: 728948-32-1
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 2148173
• PubChem ID: 25219605
• Update Time: 2025-04-21

N-(4-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine Chemical and Physical Properties

Names and Identifiers

• N-(4-bromobenzyl)-2-methoxy-N-methylethanamine
• N-(4-Bromobenzyl)-N-(2-methoxyethyl)-N-methylamine
• Z169163732
• ALBB-006482
• GRZPMTOWGXQEPE-UHFFFAOYSA-N
• N-[(4-Bromophenyl)methyl]-2-methoxy-N-methylethanamine
• AKOS000266079
• STK503952
• A1-05975
• SCHEMBL1239426
• LS-02290
• DTXSID101214887
• DB-343565
• MFCD12027208
• n-(4-Bromobenzyl)-2-methoxy-N-methylethan-1-amine
• 4-Bromo-N-(2-methoxyethyl)-N-methylbenzenemethanamine
• CS-0300488
• 728948-32-1
• [(4-bromophenyl)methyl](2-methoxyethyl)methylamine
• H24099

• Inchi： 1S/C11H16BrNO/c1-13(7-8-14-2)9-10-3-5-11(12)6-4-10/h3-6H,7-9H2,1-2H3
• InChI Key： GRZPMTOWGXQEPE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN(C)CCOC

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12.5Ų